Cas no 1375752-77-4 ((S,S)-BMS-984923)

• Product Name: (S,S)-BMS-984923
• CAS No: 1375752-77-4
• MF: C₂₂H₁₅ClN₂O₂
• MW: 374.819704294205
• CID: 5629167
• PubChem ID: 69083885
• Update Time: 2025-07-16

(S,S)-BMS-984923 Chemical and Physical Properties

Names and Identifiers

• HY-141848A
• 2-Oxazolidinone, 5-(2-chlorophenyl)-4-(5-(2-phenylethynyl)-3-pyridinyl)-, (4R,5R)-rel-
• Rel-(4S,5S)-5-(2-chlorophenyl)-4-(5-(phenylethynyl)pyridin-3-yl)oxazolidin-2-one
• (4S,5S)-5-(2-Chlorophenyl)-4-(5-(phenylethynyl)pyridin-3-yl)oxazolidin-2-one
• UNII-RBO2R8W6VO
• RBO2R8W6VO
• 2-Oxazolidinone, 5-(2-chlorophenyl)-4-(5-(2-phenylethynyl)-3-pyridinyl)-, (4S,5S)-
• BMS-984923, (+/-)-
• CS-0626348
• (S,S)-BMS-984923
• UU4ST51RJT
• 1375752-77-4
• BMS-984923, (S,S)-
• 1375755-46-6
• MS-26068
• SCHEMBL4539225
• UNII-UU4ST51RJT
• (4S,5S)-5-(2-chlorophenyl)-4-[5-(2-phenylethynyl)pyridin-3-yl]-1,3-oxazolidin-2-one
• DA-59711

• Inchi： 1S/C22H15ClN2O2/c23-19-9-5-4-8-18(19)21-20(25-22(26)27-21)17-12-16(13-24-14-17)11-10-15-6-2-1-3-7-15/h1-9,12-14,20-21H,(H,25,26)/t20-,21-/m0/s1
• InChI Key： IAYVUQJOKDFLAL-SFTDATJTSA-N
• SMILES： ClC1C=CC=CC=1[C@H]1[C@H](C2C=NC=C(C#CC3C=CC=CC=3)C=2)NC(=O)O1

Computed Properties

• Exact Mass: 374.0822054g/mol
• Monoisotopic Mass: 374.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 619.6±55.0 °C(Predicted)
• pka: 10.61±0.60(Predicted)

Additional information on (S,S)-BMS-984923

Comprehensive Overview of (S,S)-BMS-984923 (CAS No. 1375752-77-4): A Promising Compound in Modern Research

In the rapidly evolving field of pharmaceutical and biochemical research, (S,S)-BMS-984923 (CAS No. 1375752-77-4) has emerged as a compound of significant interest. This enantiomerically pure molecule is part of a growing class of compounds being investigated for their potential therapeutic applications. Researchers are particularly drawn to its unique stereochemical configuration, which may offer advantages in terms of selectivity and efficacy compared to racemic mixtures or other stereoisomers.

The compound's CAS number 1375752-77-4 serves as a unique identifier in chemical databases, making it easily traceable in scientific literature and regulatory documents. When searching for information about BMS-984923 (S,S)-form, scientists often look for details about its synthesis, physicochemical properties, and potential biological activities. Recent trends in search queries show increasing interest in "chiral drug development" and "enantiomer-specific pharmacology," topics where (S,S)-BMS-984923 serves as an excellent case study.

From a structural perspective, (S,S)-BMS-984923 represents an important example of how subtle changes in molecular configuration can dramatically impact biological activity. This aligns with current industry focus on structure-activity relationships (SAR) and the development of more targeted therapies. The pharmaceutical industry's shift toward personalized medicine has made compounds with defined stereochemistry like (S,S)-BMS-984923 particularly valuable for research purposes.

Analytical characterization of CAS 1375752-77-4 typically involves advanced techniques such as chiral HPLC, X-ray crystallography, and nuclear magnetic resonance (NMR) spectroscopy. These methods are crucial for verifying the compound's purity and stereochemical integrity, especially when it's being evaluated for potential therapeutic applications. Recent publications have highlighted the importance of rigorous analytical control for stereochemically defined compounds, a topic generating substantial discussion in pharmaceutical forums.

The potential applications of (S,S)-BMS-984923 are currently under investigation in various research settings. While specific indications remain proprietary in many cases, the compound's profile suggests possible utility in addressing unmet medical needs. This aligns with growing public interest in "novel therapeutic approaches" and "next-generation pharmaceuticals," as reflected in recent search engine trends and scientific conference themes.

Stability studies of BMS-984923 (S,S)-isomer have become an area of particular focus, as the pharmaceutical industry places greater emphasis on understanding how environmental factors affect drug candidates. Researchers examining CAS 1375752-77-4 are investigating its behavior under various temperature, humidity, and pH conditions, contributing valuable data to the broader field of pharmaceutical stability science.

From a regulatory standpoint, compounds like (S,S)-BMS-984923 are subject to careful evaluation by agencies worldwide. The unique challenges posed by chiral drugs have led to specific guidelines for their development and approval, making research into compounds such as BMS-984923 enantiomer particularly relevant to current regulatory science discussions.

The synthesis of (S,S)-BMS-984923 typically involves sophisticated asymmetric synthesis techniques or chiral resolution methods. These processes are of great interest to medicinal chemists, as evidenced by frequent searches for "chiral synthesis optimization" and "stereoselective manufacturing" in scientific literature databases. The compound's CAS number 1375752-77-4 often appears in patents and publications describing innovative synthetic approaches.

In the context of drug discovery, (S,S)-BMS-984923 represents the type of molecular entity that pharmaceutical companies are increasingly prioritizing. Its well-defined stereochemistry and potential for targeted activity make it a valuable tool for understanding fundamental principles of molecular recognition and binding affinity - topics that consistently rank high in searches related to modern drug discovery methodologies.

As research into CAS 1375752-77-4 continues, the compound is likely to contribute to several important areas of pharmaceutical science. These include the development of more selective therapeutics, improved understanding of enantiomer-specific effects, and advancement of analytical techniques for chiral compounds. The growing body of knowledge around (S,S)-BMS-984923 serves as a valuable resource for researchers working at the intersection of chemistry, biology, and medicine.